![molecular formula C5H8O3 B1212613 5-Oxopentanoic acid CAS No. 5746-02-1](/img/structure/B1212613.png)
5-Oxopentanoic acid
Overview
Description
5-Oxopentanoic acid, also known as 5-oxovaleric acid, is an oxopentanoic acid with the oxo group in the 5-position . It is a ω-oxo fatty acid, an aldehydic acid, and a conjugate acid of 5-oxopentanoate .
Synthesis Analysis
The synthesis of this compound derivatives has been reported in the literature. For instance, two series of novel 2-cyano-5-oxopentanoic acid derivatives were designed, synthesized, and characterized by IR, 1H NMR, 13C NMR, and HRMS .Molecular Structure Analysis
The molecular formula of this compound is C5H8O3 . Its average mass is 116.11522 and its monoisotopic mass is 116.04734 . The InChI code is InChI=1S/C5H8O3/c6-4-2-1-3-5(7)8/h4H,1-3H2,(H,7,8) .Chemical Reactions Analysis
This compound is involved in various chemical reactions. For instance, it is a precursor in the synthesis of a PEG-tetrazine (PEG-Tz) macromer via acid-amine conjugation . This macromer can undergo a click reaction with norbornene-functionalized peptides to form hydrogels .Scientific Research Applications
Biosynthesis Precursor
5-Amino-4-oxopentanoic acid, a variant of 5-oxopentanoic acid, is a crucial precursor in the biosynthesis of biologically active porphyrins like chlorophyll, bacteriochlorophyll, and heme. These compounds are integral to vital processes such as photosynthesis, oxygen transport, and electron transport. The development of synthetic schemes for producing isotopomers of 5-aminolevulinic acid enhances our understanding and utilization of these biological systems (Shrestha‐Dawadi & Lugtenburg, 2003).
Chemical Synthesis
The synthesis of 5-Amino-4-oxopentanoic acid hydrochloride from levulinic acid, through processes like esterification and bromination, demonstrates the chemical versatility of this compound. This synthesis is significant for producing compounds used in various applications (Yuan, 2006).
Structural Analysis
A study on the structure of 4-oxopentanoic acid revealed its near-planar configuration and interactions via hydrogen bonds. Understanding its crystalline structure aids in comprehending its chemical behavior and potential applications in various fields (Hachuła et al., 2013).
Mass Spectrometry and Fragmentation Studies
The characterization of 4-oxopentanoic acid through mass spectrometry provides insights into its structural and chemical properties. Studies using collision-induced dissociation experiments help in understanding the fragmentation pathways of compounds bearing acetyl and carboxyl groups, which is vital for chemical and biochemical analysis (Kanawati et al., 2008).
Electrosynthesis
Research on the electroreduction of methyl 5-nitro-4-oxopentanate, leading to the production of 5-amino-4-oxopentanoic acid hydrochloride, showcases an electrochemical approach to synthesizing derivatives of this compound. This method offers an alternative to traditional chemical synthesis, opening new avenues in the field of electrochemistry (Konarev et al., 2007).
Biochemical Studies
Studies on the biochemistry, biology, and chemistry of 5-oxo-ETE, a derivative of this compound, reveal its role as a chemoattractant and mediator in various biological processes. This research has implications in understanding allergic diseases and developing therapeutic agents (Powell & Rokach, 2005).
Conversion to Biofuels and Chemicals
Levulinic acid or 4-oxopentanoic acid is a potential starting material for synthesizing various chemicals and biofuels. Its dual functional groups enable its transformation into important compounds used as plasticizers, flavoring agents, solvents, and monomers (Malu et al., 2020).
Enzyme Interaction Studies
Research into the interaction of 5-chloro-4-oxopentanoic acid with pyruvate kinase has provided insights into the reactivity of cysteine groups in enzymes, enhancing our understanding of enzyme kinetics and inhibition (Chalkley & Bloxham, 1976).
Mechanism of Action
Future Directions
The future directions of 5-Oxopentanoic acid research could involve its use in the synthesis of novel compounds with potential applications in various fields. For instance, its derivatives have shown potential as succinate dehydrogenase inhibitors, which could be useful in the treatment of certain diseases . Furthermore, it could be used in the development of new materials, such as hydrogels, for 3D cell culture .
properties
IUPAC Name |
5-oxopentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O3/c6-4-2-1-3-5(7)8/h4H,1-3H2,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBKPPDYGFUZOAJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC=O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80206068 | |
Record name | Pentanoic acid, 5-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80206068 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Glutarate semialdehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0012233 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
5746-02-1 | |
Record name | 5-Oxopentanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5746-02-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Glutaraldehydic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005746021 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pentanoic acid, 5-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80206068 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-oxopentanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | GLUTARALDEHYDIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PK2M3W5XA8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | Glutarate semialdehyde | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0012233 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 5-oxopentanoic acid?
A1: The molecular formula of this compound is C5H8O3, and its molecular weight is 116.12 g/mol.
Q2: What spectroscopic data is available for this compound?
A2: Researchers have used various spectroscopic techniques to characterize this compound, including: - Nuclear Magnetic Resonance (NMR): 1H-NMR and 13C-NMR have been used to determine the structure and purity of this compound and its derivatives. [, , , , , ] - Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecule. [, , ] - Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation pattern of the compound. [, , , ]
Q3: Does this compound exist in different forms?
A3: Yes, this compound exhibits tautomerism. It can exist in both its open-chain aldoacid form and its cyclic lactol (pseudoacid) form. The equilibrium between these forms is influenced by factors like solvent and temperature. [] In the solid state, this compound adopts a trimeric cyclic trioxane structure. []
Q4: What is the biological relevance of this compound?
A4: this compound serves as a starting material for synthesizing various biologically active compounds, including: - Cholecystokinin (CCK) inhibitors: These compounds have potential applications in treating gastrointestinal disorders. [, , ] - Antigastrin agents: These agents block the action of gastrin, a hormone that stimulates gastric acid secretion. This property makes them potentially useful for treating peptic ulcers. [, ] - Anti-inflammatory agents: Some derivatives of this compound, particularly those incorporating anisolyated glutamic acid, have demonstrated anti-inflammatory activity in animal models. []
Q5: How do derivatives of this compound interact with CCK receptors?
A5: Researchers have explored the structure-activity relationships of this compound derivatives in relation to their CCK receptor binding affinity. Studies suggest that specific structural features, such as the presence of a benzamido group and modifications to the pentanoic acid chain, influence their interaction with CCK-A and CCK-B receptors. [, , , ]
Q6: Are there any metabolites of this compound with biological significance?
A6: Yes, research has identified a dehydroalanine analog of glutathione, γ-glutamyldehydroalanylglycine (EdAG), as a metabolite of the chemotherapy drug busulfan that forms through a pathway involving this compound. EdAG has been shown to bind to human glutathione S-transferase A1-1 and exhibits less cytotoxicity than busulfan in C6 rat glioma cells. []
Q7: How has this compound been used in the development of PET imaging agents?
A7: Researchers have explored this compound as a linker for conjugating a sarcophagine cage amine ligand to targeting peptides. These conjugates show promise as potential PET imaging agents for various cancers. [, ] One example is the 64Cu-labeled macrobicyclic sarcophagine coupled to a GRP receptor antagonist, which exhibits potential for imaging prostate cancer. [] Another example is the use of 64Cu-labeled macrocyclic cage amine ligand tethered to Tyr3-octreotate for PET imaging of tumors. []
Q8: How is this compound typically synthesized?
A8: Several synthetic routes to this compound and its derivatives exist: - Reaction of glutaric anhydride with amines: This method is commonly employed to synthesize various amides of this compound. [] - Oxidation of cyclohexanone: Industrial production of adipic acid involves the oxidation of cyclohexanone, with this compound identified as a potential intermediate in the reaction pathway. [] - Multi-step synthesis from L-glutamic acid: This approach provides access to enantiomerically pure this compound derivatives. [, ]
Q9: What are the applications of this compound in materials science?
A9: this compound derivatives, particularly those containing oligo(ethylene glycol) methyl ether methacrylate (OEGMA) and di(ethylene glycol) methyl ether methacrylate (DEGMA), are utilized in synthesizing tunable thermo-responsive copolymers via RAFT polymerization. These copolymers demonstrate potential applications in drug delivery and other fields. []
Q10: Has this compound been used in the synthesis of other heterocyclic compounds?
A10: Yes, this compound serves as a valuable building block for synthesizing various heterocyclic compounds, including: - 3-(4,6-disubstituted-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl) propanoic acid derivatives: These compounds are synthesized using Biginelli reaction conditions with this compound, thiourea, and substituted aldehydes. [] - 5-(Benzotriazolyl)-substituted 3,4-dihydropyrid-2-ones: These compounds are prepared via the condensation of 4-benzotriazolyl-5-phenyl(methyl)-5-oxopentanoic acids with benzyl or aryl amines. []
Q11: Are there any environmental concerns regarding this compound?
A12: While this compound itself is a naturally occurring compound, some of its derivatives might pose environmental risks. Assessing the biodegradability and ecotoxicological effects of novel this compound derivatives is crucial to minimize potential negative impacts on the environment. []
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